5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[[3-[2-(3,5-dimethylphenoxy)ethoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19NO3S2/c1-13-8-14(2)10-17(9-13)24-7-6-23-16-5-3-4-15(11-16)12-18-19(22)21-20(25)26-18/h3-5,8-12H,6-7H2,1-2H3,(H,21,22,25)/b18-12-
• InChI Key: YKDRUSYVUKNGHR-PDGQHHTCSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCOC2=CC=CC(=C2)C=C3C(=O)NC(=S)S3)C
• Isomeric SMILES: CC1=CC(=CC(=C1)OCCOC2=CC=CC(=C2)/C=C\3/C(=O)NC(=S)S3)C
• Molecular Formula: C20H19NO3S2
• Molecular Weight: 385.5 g/mol

Description

5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one, also known as DMTB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. DMTB is a thiazolidinone derivative that has been studied for its anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been studied extensively for its potential therapeutic properties. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. 5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has also been found to have antioxidant properties, which can protect cells from oxidative stress. Additionally, 5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been studied for its anticancer properties, as it has been shown to induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of 5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is not fully understood, but it is thought to work by inhibiting the NF-κB signaling pathway. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation and cell survival. By inhibiting NF-κB, 5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one can reduce inflammation and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory, antioxidant, and anticancer properties, 5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been found to have neuroprotective effects. It has been shown to protect neurons from oxidative stress and reduce inflammation in the brain. 5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has also been studied for its potential to treat metabolic disorders, such as diabetes and obesity, as it has been shown to improve insulin sensitivity and reduce adiposity in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its low toxicity. It has been shown to have a high therapeutic index, meaning that it has a low risk of causing adverse effects at therapeutic doses. Additionally, 5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is relatively easy to synthesize, making it a viable compound for scientific research. However, one limitation of using 5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is its limited solubility in aqueous solutions. This can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one. One area of interest is its potential to treat neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. 5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been shown to have neuroprotective effects, and further research could explore its potential as a therapeutic agent for these diseases. Additionally, 5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been studied for its potential to treat metabolic disorders, and future research could explore its mechanisms of action and potential clinical applications. Finally, 5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been found to have anticancer properties, and further research could explore its potential as a chemotherapeutic agent.

Synthesis Methods

5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one can be synthesized through a multi-step process that involves the reaction of 3,5-dimethylphenol with ethylene oxide to produce 2-(3,5-dimethylphenoxy)ethanol. This intermediate is then reacted with 3-(benzylideneamino)-2-thioxo-1,3-thiazolidin-4-one to form 5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one. The synthesis of 5-{3-[2-(3,5-dimethylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been optimized to improve yield and purity, making it a viable compound for scientific research.